N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[methyl-(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C23H24N2O3S/c1-16-12-14-19(15-13-16)29(27,28)25(4)22-11-6-5-9-20(22)23(26)24-21-10-7-8-17(2)18(21)3/h5-15H,1-4H3,(H,24,26)
• InChI Key: ZTLLOJGCBXWEDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC=CC=C2C(=O)NC3=CC=CC(=C3C)C
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide, also known as DMSB, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Specifically, N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide has been found to inhibit the activity of cyclin-dependent kinases (CDKs), which play a key role in regulating the cell cycle. By inhibiting CDK activity, N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide can prevent cancer cells from dividing and reproducing, leading to cell death.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide has been found to have a variety of other biochemical and physiological effects. Studies have shown that N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide can inhibit the activity of certain enzymes involved in inflammation, leading to reduced levels of pro-inflammatory cytokines. Additionally, N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide has been found to have analgesic properties, potentially making it a candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide in laboratory experiments is its ability to selectively target cancer cells, while leaving healthy cells relatively unaffected. Additionally, N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide is relatively easy to synthesize and purify, making it a convenient tool for researchers. However, one limitation of using N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide is its potential toxicity, particularly at high concentrations. Careful dosing and monitoring is necessary to ensure the safety of researchers working with this compound.

Future Directions

There are several potential future directions for research involving N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide. One area of interest is the development of new cancer treatments based on N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide and other CDK inhibitors. Additionally, further research is needed to fully understand the mechanism of action of N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide and its potential applications in other areas of medicine, such as pain management and inflammation. Finally, there is potential for the development of new synthetic methods for producing N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide and related compounds, which could improve its accessibility and reduce the cost of research.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide has been used in a variety of scientific research applications, particularly in the field of cancer research. Studies have shown that N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide can inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of new cancer treatments. Additionally, N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.